Cas no 1398413-50-7 (1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate)

1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmacologically active compounds. Its bifunctional structure, featuring both tert-butyl and methyl ester groups, allows for selective derivatization, making it useful in the development of heterocyclic frameworks. The dihydroquinoline core provides a stable scaffold for further functionalization, while the carboxylate groups enhance solubility and reactivity in various synthetic pathways. This compound is particularly advantageous in medicinal chemistry for constructing complex molecules with potential biological activity. Its well-defined purity and stability ensure reliable performance in multi-step synthetic applications.

1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate structure

1398413-50-7 structure

Product Name:1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate

CAS No:1398413-50-7

MF:C₁₆H₂₁NO₄

MW:291.34224486351

CID:4822109

Update Time:2025-06-11

1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 1-tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate
- 1-tert-butyl 6-methyl 1,2,3,4-tetrahydroquinoline-1,6-dicarboxylate
- 1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate
- Inchi： 1S/C16H21NO4/c1-16(2,3)21-15(19)17-9-5-6-11-10-12(14(18)20-4)7-8-13(11)17/h7-8,10H,5-6,9H2,1-4H3
- InChI Key： HMRXRZNEKTZSEL-UHFFFAOYSA-N
- SMILES： O(C(N1C2C=CC(C(=O)OC)=CC=2CCC1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 402
XLogP3: 2.9
Topological Polar Surface Area: 55.8

1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189008634-1g	1-tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate	1398413-50-7	97%	1g	$524.16	2022-04-02
Chemenu	CM229560-1g	1-O-tert-Butyl 6-O-methyl 3,4-dihydro-2H-quinoline-1,6-dicarboxylate	1398413-50-7	97%	1g	$448	2021-08-04
Chemenu	CM229560-1g	1-O-tert-Butyl 6-O-methyl 3,4-dihydro-2H-quinoline-1,6-dicarboxylate	1398413-50-7	97%	1g	$***	2023-03-30

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Additional information on 1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate

Research Brief on 1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate (CAS: 1398413-50-7)

1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate (CAS: 1398413-50-7) is a synthetic intermediate of growing interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key building block for the development of novel therapeutic agents, particularly in the areas of oncology and neurodegenerative diseases. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of 1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate as a precursor in the synthesis of quinoline-based kinase inhibitors. The researchers developed an optimized synthetic route with improved yield (78%) and purity (>99%) compared to previous methods. Structural modifications at the 1-tert-butyl and 6-methyl positions were found to significantly influence the compound's binding affinity to target proteins, suggesting its versatility in drug design.

In the context of neurodegenerative diseases, a recent patent application (WO2023056421) disclosed novel derivatives of 1398413-50-7 that exhibit potent neuroprotective effects. These compounds demonstrated remarkable activity in in vitro models of oxidative stress-induced neuronal damage, with EC50 values in the low micromolar range. Molecular docking studies revealed that the dicarboxylate moiety plays a crucial role in interacting with key residues of neuroprotective targets.

Pharmacokinetic studies of 1-Tert-Butyl 6-methyl 3,4-dihydroquinoline-1,6(2H)-dicarboxylate derivatives have shown promising results. A 2024 preclinical investigation reported favorable absorption and distribution profiles, with brain penetration sufficient for central nervous system targets. The tert-butyl group was identified as critical for metabolic stability, with plasma half-lives exceeding 8 hours in rodent models.

Current challenges in the application of 1398413-50-7 include the need for more efficient large-scale synthesis methods and better understanding of structure-activity relationships. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with two candidates currently in Phase I clinical trials for oncology indications. Future research directions may focus on exploring its potential in combination therapies and as a platform for developing bifunctional molecules.